2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide
• InChI: InChI=1S/C17H15ClN2O2/c1-12-10-15(6-7-16(12)18)22-11-17(21)20-14-4-2-13(3-5-14)8-9-19/h2-7,10H,8,11H2,1H3,(H,20,21)
• InChI Key: ZAWLOESIFMQNHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=C(C=C2)CC#N)Cl
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide, also known as CP-690,550, is a synthetic small molecule that belongs to the family of Janus Kinase (JAK) inhibitors. JAK inhibitors are a class of drugs that target the JAK family of enzymes and are used to treat a variety of autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. CP-690,550 is a potent inhibitor of JAK3, which is involved in the development and function of immune cells.

Mechanism of Action

2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide works by inhibiting the activity of JAK3, which is a key enzyme involved in the signaling pathways of immune cells. By blocking JAK3, 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide prevents the activation and proliferation of immune cells, thereby reducing inflammation and preventing tissue damage.
Biochemical and physiological effects:
2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in both animal models and human patients. 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide also reduces the number of activated T cells and B cells in the blood, which are involved in the pathogenesis of autoimmune diseases.

Advantages and Limitations for Lab Experiments

2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide is a potent and selective inhibitor of JAK3, which makes it a useful tool for studying the role of JAK3 in immune cell signaling and autoimmune diseases. However, 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide also has some limitations, such as its poor solubility in aqueous solutions and its potential off-target effects on other JAK family members.

Future Directions

There are several potential future directions for research on 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide. One area of interest is the development of more potent and selective JAK3 inhibitors, which could have improved efficacy and fewer off-target effects. Another area of research is the investigation of the long-term safety and efficacy of 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide in treating autoimmune diseases. Additionally, 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide could be used in combination with other drugs to improve its therapeutic effects and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide involves several steps, starting from the reaction of 3-methyl-4-chlorophenol with 4-(cyanomethyl)phenylacetic acid, followed by the addition of thionyl chloride and triethylamine to form the corresponding acid chloride. The acid chloride is then reacted with 2-(2-oxo-1-imidazolidinyl)ethylamine to yield the final product, 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide has been extensively studied for its potential therapeutic use in autoimmune diseases. In preclinical studies, 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide has been shown to reduce inflammation and prevent tissue damage in animal models of autoimmune diseases. Clinical trials have also demonstrated the efficacy of 2-(4-chloro-3-methylphenoxy)-N-[4-(cyanomethyl)phenyl]acetamide in treating rheumatoid arthritis and psoriasis.